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Compound of Interest

Compound Name: Acetamide-13C2,15N

Cat. No.: B1157283 Get Quote

Part 1: Executive Safety Directive
Core Directive: Acetamide-13C2,15N is a stable isotope-labeled compound. It is NON-

RADIOACTIVE. Do not dispose of this material in radioactive waste streams.

Despite its non-radioactive status, the parent molecule (Acetamide) is a Group 2B Carcinogen

(possibly carcinogenic to humans).[1] Therefore, it must be managed as Hazardous Chemical

Waste and destroyed via high-temperature incineration. Under no circumstances should this

material be discarded in municipal trash or flushed down laboratory drains.

Quick Reference: Chemical Profile
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Property Specification Critical Note

Isotope Type

Stable (

,

)

NOT Radioactive.[1][2][3][4][5]

[6][7] Do not use Geiger

counters or rad-waste bins.

Physical State Crystalline Solid
Hygroscopic (absorbs moisture

from air).

GHS Classification Carcinogenicity Cat.[8] 2
H351: Suspected of causing

cancer.[1][8][9][10][11][12]

RCRA Status Non-Listed

Not U-listed (U005 is 2-

Acetylaminofluorene), but

managed as toxic waste.

Disposal Method Chemical Incineration
Must be segregated from

oxidizers and acids.

Part 2: Regulatory & Scientific Framework
The "Stable Isotope" Distinction
A common compliance error in drug development laboratories is the accidental classification of

stable isotopes (

,

,

) as radioactive waste.

Scientific Causality: Stable isotopes do not undergo radioactive decay.[13] They pose no

ionizing radiation hazard.

Operational Consequence: Disposing of Acetamide-13C2,15N in radioactive waste streams

(e.g., with

or
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) creates "Mixed Waste." Mixed Waste is exponentially more expensive and difficult to
dispose of because it requires a facility licensed for both radiation and chemical toxicity.

Protocol: Verify the label explicitly states "Stable Isotope." If the compound contains no

radioisotopes, segregate strictly into Chemical Waste.

RCRA and Hazardous Waste Status
While Acetamide (CAS 60-35-5) is not explicitly listed on the EPA's P-list or U-list (Note: U005

refers to 2-Acetylaminofluorene, a different compound), it exhibits chronic toxicity.

Self-Validating Logic: Although not federally listed, the material is a suspected carcinogen.

Best Practice (and often state-level regulation) dictates it be treated as if it were a listed

hazardous waste to prevent environmental contamination and liability.

Directive: Classify as "Non-Regulated Federal Waste, State-Regulated Hazardous Waste" or

simply "Hazardous Waste" depending on your facility's specific manifesto protocols.

Part 3: Step-by-Step Disposal Protocol
Phase 1: Waste Segregation & Containerization
Objective: Prevent cross-contamination and ensure compatibility.

Select Container: Use a chemically compatible container, such as High-Density Polyethylene

(HDPE) or amber glass with a screw-top lid.

Segregation:

DO NOT mix with strong oxidizers (e.g., permanganates, nitrates) or strong acids.

Acetamide can hydrolyze in acids/bases but reacts vigorously with oxidizers.

DO NOT mix with radioactive waste.[13]

Labeling:

Apply a standard Hazardous Waste label.

Chemical Name: Write "Acetamide-13C2,15N" (or "Acetamide").
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Constituents: 100%.

Hazard Checkbox: Mark "Toxic" and "Carcinogen".

Phase 2: Waste Stream Management
Objective: Final destruction.

Accumulation: Store the container in a Satellite Accumulation Area (SAA) within the

laboratory. Keep the container closed at all times except when adding waste.

Manifesting: When the container is full, complete your facility's waste pickup request.

Profile: Solid Organic Waste (Toxic).

Disposal Code: If your institution requires a code for non-RCRA hazardous solids, use the

generic "Non-Regulated Hazardous Material" code often provided by vendors like Veolia

or Clean Harbors.

Destruction: The approved TSD (Treatment, Storage, and Disposal) facility will process this

via Fuel Blending or Incineration, ensuring the destruction of the organic lattice.

Phase 3: Empty Container Management
P-Listed vs. U-Listed Rule: Since Acetamide is not P-listed, the container is considered

"RCRA Empty" if:

All wastes have been removed using standard practices (pouring/scraping).

Less than 3% by weight remains.[1][5][14]

Action: Deface the label and discard the empty bottle as standard laboratory trash

(glass/plastic), unless facility policy mandates rinsing. If rinsed, the rinsate must be collected

as hazardous waste.

Part 4: Spill Response & Decontamination
Scenario: You have spilled solid Acetamide-13C2,15N on the benchtop.
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Immediate Action Protocol
Evacuate & Alert: If the spill is large (>100g) or outside a fume hood, evacuate the immediate

area. For small bench spills, proceed with PPE.

PPE Required: Nitrile gloves (double gloved recommended), lab coat, safety glasses, and

N95 dust mask (if powder is aerosolized).

Dry Cleanup (Preferred):

Acetamide is hygroscopic.[9] Avoid adding water initially, as this spreads the

contamination.

Use a scoop or stiff paper to gently sweep the crystals into a disposal container.

Causality: Dry sweeping prevents the generation of large volumes of contaminated liquid

waste.

Wet Decontamination:

Once visible solids are removed, wet a paper towel with water (Acetamide is highly

soluble: 2000 g/L).

Wipe the surface from the outside in to prevent spreading.

Follow with a detergent wash.

Disposal of Debris: All scoops, paper towels, and gloves used in cleanup must be placed in

the Hazardous Waste container.

Part 5: Visualized Workflows
Diagram 1: Waste Classification Logic
This decision tree ensures the user does not accidentally classify the stable isotope as

radioactive.
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Caption: Logic flow for correctly classifying Acetamide-13C2,15N, emphasizing the distinction

between stable and radioactive isotopes.

Diagram 2: Spill Response Workflow
A step-by-step visual guide for managing a solid spill of Acetamide.
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Caption: Operational workflow for cleaning up Acetamide-13C2,15N spills, prioritizing dry

containment to prevent spreading.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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